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Compound of Interest

Compound Name: 2,3-Difluoro-4-methylbenzylamine

CAS No.: 261763-41-1

Cat. No.: B1333253

Get Quote

Understanding the chemical's identity and its formal hazard classification is the foundation of a

reliable safety protocol. The amine functional group on the benzyl ring is the primary driver of

its reactivity and corrosive nature. The addition of fluorine atoms can further modify its chemical

properties and toxicological profile.

Table 1: Chemical Identifiers

Property
2-Fluoro-4-
methylbenzylamine
(Reference Compound)

2,3-Difluoro-4-
methylbenzylamine (Target
Compound)

CAS Number 771573-01-4 Not readily available

Molecular Formula C₈H₁₀FN C₈H₉F₂N

| Synonyms | (2-Fluoro-4-methylphenyl)methanamine | Not readily available |

Based on the reference compound, 2,3-Difluoro-4-methylbenzylamine is anticipated to be

classified as hazardous under the OSHA Hazard Communication Standard (29 CFR
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1910.1200).[1] The expected GHS classification underscores the significant risks associated

with this chemical class.

Table 2: GHS Hazard Classification (Based on 2-Fluoro-4-methylbenzylamine)[1]

Classification Category Hazard Statement Signal Word

Skin
Corrosion/Irritation

Category 1B
H314: Causes
severe skin burns
and eye damage

Danger

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
Danger

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation | Warning |

Expert Interpretation of Hazards:

Skin Corrosion (Category 1B): This is not merely a mild irritation. The chemical is expected

to cause irreversible damage to the skin upon contact. The causality lies in the basicity of the

amine group, which can disrupt cell membranes and hydrolyze proteins, leading to chemical

burns.

Serious Eye Damage (Category 1): This classification indicates a risk of permanent eye

injury, including blindness.[2] The high sensitivity of corneal tissue makes it particularly

vulnerable to corrosive amines.

Respiratory Irritation (Category 3): Inhalation of vapors or mists can irritate the respiratory

tract.[1] While less severe than the corrosive effects, this can lead to discomfort, coughing,

and inflammation.

Section 2: Comprehensive Risk Analysis and
Toxicological Insights
A thorough risk assessment moves beyond hazard labels to understand the practical

implications in a laboratory setting. The primary risk associated with this compound is
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accidental contact, leading to severe chemical burns.

Primary Routes of Exposure and Symptoms:

Skin Contact: Causes immediate and severe burns.[1] Prolonged or extensive contact can

lead to deep, painful wounds and potential systemic effects if absorbed.

Eye Contact: Poses an immediate threat of severe and potentially irreversible damage.[1][2]

The corrosive action can rapidly destroy the delicate tissues of the eye.

Inhalation: May cause irritation of the respiratory tract, leading to coughing, shortness of

breath, and inflammation of the mucous membranes.[1][2]

Ingestion: If swallowed, it can cause severe burns to the mouth, throat, and stomach, with a

danger of perforation.[2] Symptoms of overexposure may include headache, dizziness,

nausea, and vomiting.[2]

Causality of Corrosive Action: Benzylamines are organic bases. Their ability to accept protons

allows them to readily react with and denature proteins and lipids in biological tissues, which

manifests as a chemical burn. This is a self-validating system: the chemical's fundamental

properties directly predict its primary hazard.

Section 3: Emergency Response Protocols
Rapid and correct response to an exposure is critical to minimizing injury. The following

protocols are based on established best practices for corrosive amine compounds.

First-Aid Measures:

General Advice: Immediate medical attention is required for any significant exposure. Show

the Safety Data Sheet to the attending physician.[1]

Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing. Call a physician immediately.[1] If breathing is difficult, administer oxygen. Do

not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance.[1]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

large amounts of water for at least 15 minutes, for example, in a safety shower. Call a
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physician immediately.[1]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses, if present and easy to do. Continue

rinsing. Call an ophthalmologist immediately.[1]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician immediately. The corrosive nature of the

material makes emesis contraindicated due to the risk of esophageal perforation.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, sand, or

alcohol-resistant foam.[1][2] Water mist may be used to cool closed containers.[2]

Specific Hazards: The material is likely a combustible liquid. Thermal decomposition can

release irritating and toxic gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx),

and hydrogen fluoride (HF).[1] Containers may explode when heated.[2]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[2]

Diagram: Emergency Response Workflow
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Initial Assessment

Immediate Actions

Exposure Event

Assess Exposure Route
(Skin, Eyes, Inhalation, Ingestion)

SKIN CONTACT:
Remove clothing, flush with water (15+ min)

 Skin

EYE CONTACT:
Flush with water (15+ min), hold eyelids open

 Eyes

INHALATION:
Move to fresh air, keep comfortable

 Inhalation

INGESTION:
Do NOT induce vomiting, rinse mouth

 Ingestion

Seek Immediate Medical Attention
(Call 911 / Emergency Services)

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Workflow for emergency response to chemical exposure.

Section 4: Proactive Safety: Handling, Storage, and
Controls
The most effective safety strategy is prevention. Adherence to proper handling and storage

protocols is non-negotiable.

Engineering Controls:

Fume Hood: All handling of this compound must be conducted in a properly functioning

chemical fume hood to prevent inhalation of vapors.[1]
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Safety Stations: Ensure that an eyewash station and a safety shower are easily accessible

and in good working order in any area where the chemical is handled.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene), a lab coat, and

closed-toe shoes. Ensure gloves are inspected before use and disposed of properly.

Respiratory Protection: Under normal fume hood use, respiratory protection is not typically

required. However, in case of fume hood failure or for spill cleanup, a respirator with an

appropriate cartridge for organic vapors/amines should be used.

Handling and Storage Protocols:

Handling: Do not get in eyes, on skin, or on clothing.[1] Avoid breathing mist or vapors. Wash

hands thoroughly after handling. Keep away from open flames, hot surfaces, and sources of

ignition.[2]

Storage: Store in a corrosives area.[2] Keep containers tightly closed in a dry, cool, and well-

ventilated place.[2] Some related compounds are air-sensitive; therefore, storing under an

inert atmosphere (e.g., nitrogen or argon) is a prudent measure to maintain purity and

prevent degradation.[2]

Incompatible Materials: Keep away from strong oxidizing agents, acids, acid anhydrides, and

acid chlorides.[2]

Diagram: Safe Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH2626703&productDescription=2-FLRO-4-METHLBENZLAMINE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Handling Checks

Chemical Handling

Post-Handling Procedures

Prepare for Experiment

Verify Fume Hood is Operational

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Locate Eyewash & Safety Shower

Transfer Chemical inside Fume Hood

Perform Experimental Work

Tightly Close Container After Use

Return to Designated Storage Area
(Corrosives Area)

Clean Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Standard operating procedure for safely handling corrosive liquids.
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Section 5: Physicochemical and Reactivity Data
Table 3: Physical and Chemical Properties (Data Gaps Noted)

Property Value (Based on Analogs) Rationale/Source

Appearance Liquid Common for benzylamines

Color Colorless to light yellow Common for benzylamines[3]

Odor No information available Often amine-like or pungent

Boiling Point No data available -

Flash Point Likely combustible (>61°C)
Many benzylamines are

combustible liquids[4]

| Stability | Stable under normal conditions |[4] |

Reactivity Profile:

Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[4]

Conditions to Avoid: Incompatible products, heat, flames, and sources of ignition.[2]

Hazardous Decomposition Products: Under fire conditions, it will decompose to form

hazardous gases including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and

gaseous hydrogen fluoride (HF).[1]

Hazardous Reactions: No hazardous polymerization is expected. Reacts with strong acids

and oxidizing agents.

Section 6: Disposal Considerations
Proper disposal is a critical final step in the chemical lifecycle to ensure environmental and

personnel safety.
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Waste Treatment: Chemical waste must be disposed of in accordance with federal, state,

and local environmental control regulations. Do not allow the chemical to enter drains.

Procedure: Dispose of this material and its container at a licensed hazardous waste

collection point. Waste should be collected in suitable, clearly labeled, and closed containers

for disposal by a licensed professional waste disposal service. Contaminated packaging

should be treated as the product itself.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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